![molecular formula C16H16N4O3 B2563819 2-[3-(hydroxymethyl)-2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide CAS No. 2108847-97-6](/img/structure/B2563819.png)
2-[3-(hydroxymethyl)-2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
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Description
2-[3-(hydroxymethyl)-2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C16H16N4O3 and its molecular weight is 312.329. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry and Antioxidant Activity
Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the development of novel Co(II) and Cu(II) coordination complexes. These complexes have been studied for their hydrogen bonding and self-assembly processes, demonstrating significant antioxidant activity. This research highlights the potential of pyrazole-acetamide derivatives in the development of metal coordination complexes with useful biological activities (Chkirate et al., 2019).
Novel Antipsychotic Agents
Pyrazole-acetamide derivatives have also been explored for their antipsychotic-like profiles in behavioral animal tests. Notably, certain derivatives did not interact with dopamine receptors, which is a common mechanism for clinically available antipsychotic agents. This suggests that pyrazole-acetamide compounds could be potential candidates for the development of new antipsychotic medications with different mechanisms of action (Wise et al., 1987).
Antimicrobial and Anti-inflammatory Activity
Research into thiazole derivatives incorporating pyrazole moieties has demonstrated significant anti-bacterial and anti-fungal activities. This indicates the potential of pyrazole-acetamide derivatives in the synthesis of compounds with valuable antimicrobial properties (Saravanan et al., 2010).
Synthetic Methodologies
Studies on the chemoselective acetylation of aminophenols to acetamides, using immobilized lipase, have shown the importance of pyrazole-acetamide derivatives as intermediates in the synthesis of antimalarial drugs. This research underscores the role of these compounds in facilitating efficient and selective synthetic processes (Magadum & Yadav, 2018).
Properties
IUPAC Name |
2-[3-(hydroxymethyl)-2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3/c1-10-2-4-11(5-3-10)14-12(9-21)15-16(23)19(8-13(17)22)6-7-20(15)18-14/h2-7,21H,8-9H2,1H3,(H2,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIEGSDMPOOITOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2CO)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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